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Compound of Interest

Compound Name: 2-Hydroxybutanal

Cat. No.: B14680593 Get Quote

Chemical Identification and Physical Properties
2-Hydroxybutanal, also known as 3-hydroxybutanal or aldol, is a colorless to pale yellow, thick

liquid.[1][2] It is miscible with water, alcohol, and ether.[1]

Table 1: Physical and Chemical Properties of 2-Hydroxybutanal

Property Value Source

Molecular Formula C4H8O2 [1]

Molecular Weight 88.11 g/mol [2]

Appearance Colorless to yellow, thick liquid [1][2]

Boiling Point 83 °C at 20 mmHg [1]

Density 1.109 g/cm³ at 16 °C [1]

Solubility
Miscible with water, alcohol,

ether
[1]

Hazard Identification and Classification
2-Hydroxybutanal is classified as a hazardous substance with acute toxicity, particularly

through dermal contact, and it is an irritant to the eyes.[3][4]
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Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Dermal 1
H310: Fatal in contact with

skin[4][5]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[4]

Flammable liquids Category 4 Combustible liquid

Signal Word: Danger[4]

Hazard Symbols:

T - Toxic[3]

Risk Phrases:

R24: Toxic in contact with skin[3]

R36: Irritating to the eyes[3]

Safety Phrases:

S26: In case of contact with eyes, rinse immediately with plenty of water and seek medical

advice.[3]

S28: After contact with skin, wash immediately with plenty of soap-suds.[3]

S36/37: Wear suitable protective clothing and gloves.[3]

S45: In case of accident or if you feel unwell, seek medical advice immediately (show the

label where possible).[3]
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The toxicological properties of 2-hydroxybutanal have not been exhaustively investigated.[6]

However, available data indicates its potential for significant health effects.

Table 3: Acute Toxicity Data

Exposure Route Species Value Source

Oral Rat LD50: 2180 mg/kg [1][3]

Dermal Rabbit
10 mg/24 h (mild

irritation)
[3]

Eye Rabbit
100 mg/24 h

(moderate irritation)
[3]

Safe Handling and Storage
Proper handling and storage procedures are essential to prevent exposure and accidents.

Handling
Avoid all contact with skin, eyes, and clothing.[6]

Do not ingest or inhale.[6]

Work in a well-ventilated area, with mechanical exhaust if necessary.[6]

Use non-sparking tools and take precautionary measures against static discharges.[7][8]

Keep away from open flames, hot surfaces, and other sources of ignition.[6][7][8]

Wash hands thoroughly after handling.[6][9]

Remove and wash contaminated clothing before reuse.[6]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][6][7]

Store in an upright position to prevent leakage.[6]
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Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5][6][8]

The storage area should be a designated flammables area.[7][8]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 2-hydroxybutanal.

Table 4: Personal Protective Equipment Recommendations

Protection Type Specification Source

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles

conforming to EN166 (EU) or

OSHA's 29 CFR 1910.133.

[4][6][7]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl, Viton/Butyl) and

protective clothing (e.g.,

Tychem® BR, CSM, TK) to

prevent skin contact.

[4][6][9]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.

[4][6][7]

First Aid Measures
Immediate first aid is critical in the event of exposure.

Table 5: First Aid Procedures
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Exposure Route First Aid Measures Source

Inhalation

Move the person to fresh air. If

breathing has stopped, give

artificial respiration. Keep the

person warm and at rest. Seek

immediate medical attention.

[6][10][11]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the skin with plenty of soap

and water for at least 15

minutes. Seek immediate

medical attention.

[3][6][10]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids apart.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention,

preferably from an

ophthalmologist.

[3][6][7]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[6][8][10]

Accidental Release Measures
In case of a spill or release, follow these procedures:

Evacuate personnel to a safe area.

Ensure adequate ventilation.[6]
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Remove all sources of ignition.[7][12]

Wear appropriate personal protective equipment.[12]

Contain the spill using inert absorbent material (e.g., sand, earth).

Collect the absorbed material in suitable, closed containers for disposal.[6][12]

Do not allow the substance to enter drains or surface water.[6]

Clean the contaminated area thoroughly.[6]

Experimental Protocols
Detailed experimental protocols for the toxicity testing of 2-hydroxybutanal are not publicly

available. The provided toxicity data, such as the LD50 value, is likely derived from

standardized tests. The following is a generalized methodology for an acute oral toxicity study,

which would be similar to the one used to determine the LD50 of 2-hydroxybutanal.

General Protocol for Acute Oral Toxicity (OECD Guideline 420: Acute Oral Toxicity - Fixed Dose

Procedure)

Objective: To determine the dose of a substance that causes mortality in 50% of a test

animal population (LD50) after a single oral administration.

Test Animals: Typically, young adult rats of a single strain are used.

Housing and Feeding: Animals are housed in standard conditions with access to food and

water. They are fasted before the administration of the test substance.

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube.

Dose Levels: A series of dose levels are tested in a stepwise manner.

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.
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Pathology: A gross necropsy is performed on all animals at the end of the study.

Data Analysis: The LD50 is calculated using appropriate statistical methods.

Visualizations
Signaling Pathways and Workflows
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General Laboratory Safety Workflow for Handling 2-Hydroxybutanal
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Caption: General laboratory safety workflow for handling 2-hydroxybutanal.
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First Aid Measures for 2-Hydroxybutanal Exposure

Routes of Exposure

Immediate Actions

Medical Attention

Exposure to 2-Hydroxybutanal
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Caption: First aid measures for different routes of exposure to 2-hydroxybutanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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